Zmc13 protein

Specification

• CAS No.: 133198-28-4
• Molecular Formula: C13H17NO3
• Molecular Weight: 0

Introduction

Genetic Foundations of Zm13

Gene Identification and Characterization

Zm13 is encoded by a pollen-specific gene from maize (Zea mays) that was first characterized in the late 1980s by Hamilton et al. (1989) and Hanson et al. (1989). This gene has garnered significant attention in plant biology research due to its highly specific expression pattern, being predominantly active in pollen tissues. The tissue-specific nature of the Zm13 gene makes it particularly valuable for targeted gene expression studies in reproductive tissues of plants.

Promoter Functionality

The promoter of the Zm13 gene has been extensively studied and utilized in plant molecular biology experiments. Research has demonstrated that the Zm13 promoter exhibits high activity in lily pollen, as documented in multiple studies including those by Morikawa et al. (1994), Miyoshi et al. (1995), and Chen et al. (2002). This cross-species functionality makes the Zm13 promoter a valuable tool for controlling gene expression specifically in pollen tissues across different plant species.

Experimental Applications of Zm13

Gene Expression Systems

The Zm13 promoter has proven to be a powerful tool in experimental settings, particularly for expressing genes of interest specifically in pollen. In comparative studies with other promoters such as the double-cauliflower mosaic virus (CaMV)-35S promoter, the Zm13 promoter demonstrates significantly higher expression efficiency in lily pollen. This makes it an ideal choice for pollen-specific gene expression studies.

Transformation Efficiency

Experimental data indicates that the Zm13 promoter enables detection of gene expression using as little as 1 μg of DNA per bombardment in transformation experiments, which is substantially more efficient than the double-CaMV-35S promoter that requires at least 5 μg of DNA for detectable expression. This efficiency difference highlights the specialized nature of the Zm13 promoter for pollen-specific applications.

Comparative Analysis of Zm13 Promoter Performance

The following table compares the performance characteristics of the Zm13 promoter with the double-CaMV-35S promoter in lily pollen transformation experiments:

Characteristic	Zm13 Promoter	double-CaMV-35S Promoter
Minimum DNA required for detection	1 μg per bombardment	5 μg per bombardment
Expression pattern	Highly pollen-specific	Moderate in lily pollen
Maximum effective DNA amount	5 μg (saturation point)	>5 μg
Tissue specificity	Strong pollen preference	Broader expression pattern

This comparative data demonstrates the superior efficiency of the Zm13 promoter for pollen-specific gene expression.

Experimental Utilization in Research Studies

Gene Silencing Applications

The Zm13 promoter has been employed in gene silencing experiments, particularly in studies involving intron-spliced hairpin RNA constructs. For example, researchers have utilized constructs such as "Zm13::ihpLlANK" to effectively silence specific genes in pollen tissues. This application demonstrates the versatility of the Zm13 promoter system beyond simple gene expression studies.

Visualization Studies

In transformation experiments, the Zm13 promoter has been successfully used to drive the expression of reporter genes such as GFP (Green Fluorescent Protein). Constructs like "Zm13::GFP" have been utilized to visualize successful transformation and expression in pollen tissues. This application is particularly valuable for monitoring transformation efficiency and studying subcellular localization of proteins in pollen.

Biological Context of Zm13 in Maize

Role in Pollen Development

While the specific biological functions of the Zm13 protein remain to be fully characterized in the available research, its pollen-specific expression pattern suggests a specialized role in pollen development, germination, or tube growth in maize. The conservation of this gene and its continued expression in pollen tissues indicates its biological significance in reproductive processes.

Nutritional Context of Maize Proteins

In the broader context of maize biology, protein composition plays a critical role in both plant development and nutritional value. Maize serves as a staple food for hundreds of millions of people, particularly in developing countries, providing a major source of both calories and proteins. Understanding pollen-specific proteins like Zm13 contributes to our comprehensive knowledge of maize biology and potentially its reproductive efficiency.

Limitations in Current Research

Research Gaps

The available research presents significant gaps in our understanding of the Zm13 protein's structure, biochemical properties, and precise biological functions. While the gene and its promoter have been utilized in experimental settings, detailed characterization of the protein product itself appears limited in the current literature.

Future Research Directions

Future research should focus on:

• Determining the three-dimensional structure of the Zm13 protein

• Characterizing its biochemical properties and potential enzymatic activities

• Investigating its interactions with other proteins during pollen development

• Exploring its evolutionary conservation across different grass species

• Examining potential applications in improving crop reproductive efficiency